![molecular formula C9H6F2O4 B2380894 7-(Difluoromethyl)-1,3-benzodioxole-5-carboxylic acid CAS No. 2248386-39-0](/img/structure/B2380894.png)
7-(Difluoromethyl)-1,3-benzodioxole-5-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-(Difluoromethyl)-1,3-benzodioxole-5-carboxylic acid, also known as DBDCB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DBDCB is a fluorinated analog of benzodioxole, which is a common structural motif found in many biologically active compounds.
Scientific Research Applications
7-(Difluoromethyl)-1,3-benzodioxole-5-carboxylic acid has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and chemical biology. In medicinal chemistry, this compound has been shown to have anticancer activity by inhibiting the activity of histone deacetylases (HDACs), which are enzymes that play a crucial role in cancer progression. In material science, this compound has been used as a building block for the synthesis of fluorescent dyes and polymers. In chemical biology, this compound has been used as a probe to study the activity of HDACs and other enzymes.
Mechanism of Action
The mechanism of action of 7-(Difluoromethyl)-1,3-benzodioxole-5-carboxylic acid involves the inhibition of HDACs, which are enzymes that regulate gene expression by removing acetyl groups from histone proteins. HDACs are overexpressed in many types of cancer, making them attractive targets for anticancer drugs. This compound binds to the active site of HDACs and prevents them from removing acetyl groups from histones, leading to changes in gene expression and cell death.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects in various cell lines and animal models. In cancer cells, this compound induces cell cycle arrest and apoptosis, leading to the inhibition of tumor growth. In normal cells, this compound has been shown to have minimal toxicity, making it a promising candidate for further development as an anticancer drug. Additionally, this compound has been shown to have anti-inflammatory effects by inhibiting the activity of pro-inflammatory enzymes.
Advantages and Limitations for Lab Experiments
7-(Difluoromethyl)-1,3-benzodioxole-5-carboxylic acid has several advantages for lab experiments, including high purity, stability, and solubility in common organic solvents. However, this compound has some limitations, including its relatively high cost and limited availability. Additionally, this compound may have off-target effects on other enzymes, making it important to use appropriate controls in experiments.
Future Directions
There are several future directions for research on 7-(Difluoromethyl)-1,3-benzodioxole-5-carboxylic acid, including the development of more potent and selective HDAC inhibitors, the synthesis of fluorescent probes for imaging HDAC activity in cells, and the investigation of the role of HDACs in other diseases, such as neurodegenerative disorders. Additionally, the development of new synthetic methods for this compound and its analogs may lead to the discovery of new compounds with improved properties for scientific research and drug development.
Synthesis Methods
The synthesis of 7-(Difluoromethyl)-1,3-benzodioxole-5-carboxylic acid involves the reaction of 2,3-dihydroxybenzoic acid with difluoromethyl bromide in the presence of a base. The reaction proceeds through nucleophilic substitution, resulting in the formation of this compound. The synthesis of this compound has been optimized to produce high yields and purity, making it a suitable compound for scientific research applications.
properties
IUPAC Name |
7-(difluoromethyl)-1,3-benzodioxole-5-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6F2O4/c10-8(11)5-1-4(9(12)13)2-6-7(5)15-3-14-6/h1-2,8H,3H2,(H,12,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COQMKHMMNRWYKI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=CC(=CC(=C2O1)C(F)F)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6F2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.14 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.